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Compound of Interest

Compound Name: Propazine

Cat. No.: B092685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical and physical

properties of propazine. The information is curated to support research, scientific analysis, and

drug development endeavors. All quantitative data is presented in easily comparable tables,

and detailed methodologies for key experiments are provided. Furthermore, this guide includes

mandatory visualizations of signaling pathways and experimental workflows to facilitate a

deeper understanding of propazine's characteristics and applications.

Chemical and Physical Properties of Propazine
Propazine is a triazine herbicide characterized as a colorless, crystalline solid.[1] It is stable

under neutral, slightly acidic, or slightly alkaline conditions.[2][3]
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Property Value Reference

IUPAC Name
6-chloro-N2,N4-di(propan-2-

yl)-1,3,5-triazine-2,4-diamine
[4]

CAS Number 139-40-2 [5]

Molecular Formula C₉H₁₆ClN₅ [6][5]

Molar Mass 229.71 g/mol [5][7]

Appearance
Colorless crystalline

solid/powder
[1][2][7]

Melting Point 212-214 °C [1][7][8]

Boiling Point 368.7 °C (rough estimate) [7]

Water Solubility 8.6 mg/L at 20-22 °C [2][8][9]

5 mg/L at 20 °C [1]

Vapor Pressure 2.9 x 10⁻⁸ mmHg at 20 °C [8]

0.004 mPa at 20 °C [1]

Density 1.162 g/cm³ at 20 °C [2][7][8]

pKa 1.7 at 21 °C [2]

Log Kow (Octanol-Water

Partition Coefficient)
2.93 [2]

Experimental Protocols
Detailed methodologies for determining the key physical and chemical properties of propazine
are outlined below. These protocols are based on internationally recognized OECD guidelines.

Melting Point Determination (Adapted from OECD
Guideline 102)
The melting point of propazine can be determined using the capillary tube method.
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Apparatus:

Melting point apparatus with a heated block and thermometer

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of dry propazine is finely ground using a mortar and

pestle.

Capillary Tube Filling: The open end of a capillary tube is pushed into the powdered

propazine. The tube is then tapped gently to pack the sample into the sealed end, achieving

a sample height of 2-3 mm.

Measurement: The filled capillary tube is placed in the heating block of the melting point

apparatus. The temperature is raised at a steady rate (e.g., 10°C/min initially, then 1-2°C/min

near the expected melting point).

Observation: The temperature at which the first droplet of liquid appears is recorded as the

start of the melting range. The temperature at which the last solid crystal disappears is

recorded as the end of the melting range.

Water Solubility Determination (Adapted from OECD
Guideline 105 - Flask Method)
The shake-flask method is suitable for determining the water solubility of propazine.

Apparatus:

Mechanical shaker or magnetic stirrer

Constant temperature bath
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Centrifuge

Analytical balance

Glass flasks with stoppers

Filtration apparatus (e.g., syringe filters)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Procedure:

Equilibration: An excess amount of propazine is added to a flask containing deionized water.

Shaking/Stirring: The flask is sealed and agitated in a constant temperature bath (e.g., 20°C)

for a sufficient period to reach equilibrium (e.g., 24-48 hours). Preliminary tests should be

conducted to determine the optimal equilibration time.

Phase Separation: The suspension is centrifuged at a high speed to separate the

undissolved solid from the aqueous solution.

Sample Analysis: A known volume of the clear supernatant is carefully removed, filtered, and

the concentration of propazine is determined using a validated analytical method such as

HPLC.

Calculation: The water solubility is expressed in mg/L.

Vapor Pressure Determination (Adapted from OECD
Guideline 104 - Knudsen Effusion Method)
The Knudsen effusion method is suitable for substances with low vapor pressures like

propazine.

Apparatus:

Knudsen effusion cell with a small orifice
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High-vacuum system

Thermostatically controlled chamber

Microbalance

Procedure:

Sample Preparation: A known mass of propazine is placed in the Knudsen effusion cell.

Measurement: The cell is placed in a high-vacuum chamber and heated to a constant

temperature. The rate of mass loss through the orifice due to sublimation is measured by the

microbalance.

Calculation: The vapor pressure is calculated from the rate of mass loss using the Knudsen

equation, which relates the rate of effusion to the vapor pressure, temperature, and molar

mass of the substance.

Octanol-Water Partition Coefficient (Log Kow)
Determination (Adapted from OECD Guideline 107 -
Shake-Flask Method)
The shake-flask method is a common technique for determining the octanol-water partition

coefficient.

Apparatus:

Mechanical shaker

Centrifuge

Glass vessels with stoppers

Analytical instrumentation (e.g., HPLC) for concentration determination

Procedure:

Pre-saturation: n-Octanol is saturated with water, and water is saturated with n-octanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b092685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Partitioning: A known amount of propazine is dissolved in either water or n-octanol. The two

phases are then mixed in a vessel in a defined volume ratio.

Equilibration: The vessel is shaken until equilibrium is reached, as determined by preliminary

experiments.

Phase Separation: The mixture is centrifuged to achieve a clear separation of the two

phases.

Analysis: The concentration of propazine in both the aqueous and n-octanol phases is

determined using a suitable analytical method.

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of

propazine in the n-octanol phase to its concentration in the aqueous phase. The logarithm of

this value is reported as Log Kow.

pKa Determination (Potentiometric Titration Method)
Potentiometric titration is a standard method for determining the pKa of ionizable compounds.

Apparatus:

Potentiometer with a pH electrode

Burette

Stirrer

Beaker

Procedure:

Sample Preparation: A solution of propazine of known concentration is prepared in a

suitable solvent (e.g., a water-methanol mixture to ensure solubility).

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

pH Measurement: The pH of the solution is measured after each addition of the titrant.
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Data Analysis: A titration curve is constructed by plotting the pH against the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point.

Signaling Pathway and Experimental Workflows
Herbicidal Mechanism of Action: Inhibition of
Photosystem II
Propazine, like other triazine herbicides, acts by inhibiting photosynthesis in susceptible plants.

It specifically targets Photosystem II (PSII) in the chloroplasts. Propazine binds to the D1

protein of the PSII complex, blocking the electron transport chain and leading to a buildup of

reactive oxygen species, which ultimately causes cell death.
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Caption: Propazine inhibits photosynthesis by blocking the electron transport chain in

Photosystem II.

Experimental Workflow: Industrial Synthesis of
Propazine
The industrial synthesis of propazine typically involves the sequential substitution of chlorine

atoms on a cyanuric chloride ring with isopropylamine.
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Propazine Synthesis

Cyanuric Chloride

Reaction with Isopropylamine (1st equivalent)

2-chloro-4-isopropylamino-6-amino-s-triazine

Reaction with Isopropylamine (2nd equivalent)

Propazine

Purification (e.g., Crystallization)

Pure Propazine
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Caption: Industrial synthesis of propazine from cyanuric chloride and isopropylamine.

Experimental Workflow: Analysis of Propazine in Soil
Samples
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A common workflow for the analysis of propazine in soil involves extraction, cleanup, and

instrumental analysis.

Propazine Analysis in Soil

Soil Sample Collection

Solvent Extraction (e.g., with acetonitrile/water)

Solid Phase Extraction (SPE) Cleanup

Instrumental Analysis (e.g., LC-MS/MS)

Data Processing and Quantification

Propazine Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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